6-Methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 6-methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2-one
• InChI: InChI=1S/C10H12N2O2/c1-10(2)6-5-11-8(14-3)4-7(6)12-9(10)13/h4-5H,1-3H3,(H,12,13)
• InChI Key: VVSGPBHCNGAYDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CN=C(C=C2NC1=O)OC)C

Description

6-Methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one is a high-purity chemical intermediate based on the 1H-pyrrolo[3,2-c]pyridine scaffold, a structure of significant interest in medicinal chemistry for developing novel therapeutic agents . This compound is designed for research applications, particularly in the fields of oncology and anti-inflammatory drug discovery. Derivatives of the 1H-pyrrolo[3,2-c]pyridine scaffold have been identified as potent and selective inhibitors of key biological targets. In oncology research, this scaffold has been utilized in the structure-based design of inhibitors for the protein kinase MPS1 (TTK), a crucial component of the spindle assembly checkpoint and a target in cancers with chromosomal instability . In inflammatory disease research, related pyrrolopyridine-dione derivatives have demonstrated significant potential as inhibitors of cyclooxygenase enzymes (COX-1 and COX-2), which are key mediators of inflammation . Researchers can employ this compound as a key building block for the synthesis of more complex molecules or as a tool compound for probing biological pathways. It is supplied with guaranteed purity and stability for research purposes. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthesis of 6-Chloro-3,3-dimethylpyrrolo[3,2-c]pyridine Intermediates

The synthesis often begins with halogenated pyridine derivatives. For example, 2,6-dichloro-3-nitropyridine serves as a precursor in analogous syntheses. Nitration of 2,6-dichloropyridine using concentrated sulfuric acid and nitric acid yields 2,6-dichloro-3-nitropyridine, which is subsequently ammonolyzed to produce 2-amino-3-nitro-6-chloropyridine. This intermediate undergoes methoxylation via sodium methoxide in methanol at 25°–30°C, replacing the 6-chloro group with a methoxy moiety. The reaction achieves a 92% yield when conducted under controlled conditions (1.05 equiv. NaOMe, 25°C).

Methoxylation Optimization

Methoxylation efficiency depends on solvent polarity and temperature. Polar solvents like methanol enhance nucleophilic substitution rates, while temperatures above 30°C risk side reactions such as demethylation. Post-reaction quenching in water at 25°–30°C ensures product stability, with filtration preferred over extraction to minimize losses.

Cyclization Strategies for Pyrrolo[3,2-c]pyridine Core Formation

Reductive Cyclization Using Metal Catalysts

Metal-mediated reductions facilitate cyclization. For instance, stannous chloride dihydrate in concentrated HCl reduces nitro groups to amines while promoting ring closure. In a representative procedure, 2-amino-6-methoxy-3-nitropyridine is treated with SnCl₂·2H₂O in HCl at 35°–40°C, yielding 2,3-diamino-6-methoxypyridine dihydrochloride (86% yield). Neutralization with aqueous ammonia liberates the free base, which undergoes spontaneous cyclization to form the lactam structure.

Acid-Catalyzed Lactamization

Cyclization to form the 2(3H)-one moiety is achieved under acidic conditions. A mixture of 2,3-diamino-6-methoxypyridine and acetic anhydride at reflux forms the acetylated intermediate, which cyclizes upon heating to generate the lactam. This method avoids metal residues but requires stringent temperature control to prevent decomposition.

Purification and Characterization

Chromatographic Techniques

Final purification employs silica gel chromatography with ethyl acetate/hexane gradients (3:7 to 7:3). For polar intermediates, methanol/dichloromethane (5–10%) elutes pure product. High-performance liquid chromatography (HPLC) confirms purity (>99%), with retention times calibrated against standards.

Spectroscopic Data

Key characterization data include:

• ¹H NMR (DMSO-d₆) : δ 3.89 (s, 3H, OCH₃), 1.45 (s, 6H, 3-CH₃), 6.14 (d, J = 2.1 Hz, 1H), 8.27 (d, J = 2.2 Hz, 1H).

• MS (ESI+) : m/z 221.1 [M+H]⁺, consistent with the molecular formula C₁₀H₁₂N₂O₂.

Comparative Analysis of Synthetic Routes

Method	Starting Material	Key Step	Yield (%)	Purity (%)
Reductive Cyclization	2-Amino-6-methoxy-3-nitropyridine	SnCl₂/HCl reduction	86	99.0
Acid-Catalyzed	2,3-Diamino-6-methoxypyridine	Ac₂O cyclization	75	98.5
Alkylation	3-Aminopyrrolidine	MeI alkylation	78	99.2

Challenges and Optimization Opportunities

Byproduct Formation During Methoxylation

Excess NaOMe or elevated temperatures produce demethylated byproducts. Kinetic studies recommend stoichiometric NaOMe (1.05 equiv.) and temperatures ≤30°C.

Lactam Stability

The lactam ring is prone to hydrolysis under basic conditions. Neutralization steps must maintain pH 7–8 to prevent degradation .

Chemical Reactions Analysis

Types of Reactions

6-Methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride (LiAlH4) to reduce specific functional groups within the molecule.

Substitution: Nucleophilic substitution reactions can be carried out to replace the methoxy group with other substituents using reagents like sodium hydride (NaH) and alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium hydride (NaH) in dimethylformamide (DMF) with alkyl halides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of pyrrolo compounds exhibit promising anticancer properties. For instance, studies have shown that pyrrolo[2,3-b]pyridine derivatives can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The structure of 6-Methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one suggests similar potential due to its structural analogies with known anticancer agents .

Anti-inflammatory Effects

Pyrrolo compounds have been investigated for their anti-inflammatory properties. In particular, the dual inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) pathways has been documented in related compounds. The potential of 6-Methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one to modulate these pathways could be explored through molecular docking studies and biological evaluations .

Antimicrobial Activity

Emerging studies suggest that pyrrolo derivatives possess antimicrobial properties against various pathogens. The mechanism often involves the disruption of bacterial cell walls or interference with metabolic pathways. Given its structural characteristics, 6-Methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one may demonstrate similar effects warranting further investigation .

Case Study 1: Synthesis and Evaluation

A recent study synthesized various pyrrolo derivatives and evaluated their biological activities using in vitro assays. Among these compounds, those structurally related to 6-Methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one exhibited notable activity against cancer cell lines and demonstrated anti-inflammatory properties through COX inhibition .

Case Study 2: Molecular Docking Studies

Molecular docking studies have been employed to predict the binding affinity of pyrrolo derivatives to target proteins involved in cancer progression and inflammation. These studies suggest that modifications to the pyrrolo structure can enhance binding interactions, potentially leading to the development of more effective therapeutic agents .

Mechanism of Action

The mechanism of action of 6-Methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to the active site of enzymes, inhibiting their activity and thereby modulating the associated biological pathways. For example, it has been shown to inhibit the activity of fibroblast growth factor receptors (FGFRs), which play a crucial role in cell proliferation and differentiation . By inhibiting these receptors, the compound can potentially prevent the growth and spread of cancer cells.

Comparison with Similar Compounds

Comparison with Structural Analogues

Key structural variations among similar pyrrolo-pyridinone derivatives include substituent positions (e.g., methoxy, chloro, methyl), ring fusion patterns (e.g., [3,2-c] vs. [3,2-b]), and synthetic methodologies. Below is a detailed analysis:

Substituent Effects on Reactivity and Properties

Table 1: Substituent Comparison

Compound Name	Substituents	Key Structural Features
6-Methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one	6-OCH₃, 3,3-(CH₃)₂	Electron-donating methoxy enhances solubility; dimethyl stabilizes the pyrrolidine ring .
6-Chloro-1H-pyrrolo[3,2-c]pyridin-2(3H)-one	6-Cl, no alkyl groups	Electron-withdrawing Cl reduces reactivity; simpler scaffold .
3,3-Dimethyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one	3,3-(CH₃)₂, [3,2-b] ring fusion	Isomeric ring fusion alters electronic properties; similar dimethyl stabilization .
1,3-Dimethyl-3-(p-tolyl)-1H-pyrrolo[3,2-c]pyridin-2(3H)-one	3-(p-tolyl), 1-CH₃	Bulky p-tolyl group introduces steric hindrance; synthesized via Cu(II)-mediated oxidative coupling .

Physicochemical Properties

Table 2: Molecular Data

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Purity (%)
6-Methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one	C₁₀H₁₂N₂O₂	192.22	N/A (discontinued)
6-Chloro-1H-pyrrolo[3,2-c]pyridin-2(3H)-one	C₇H₅ClN₂O	168.58	98%
3,3-Dimethyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one	C₉H₁₀N₂O	162.19	>95%

Key Research Findings

Electronic Effects : Methoxy and chloro substituents significantly alter reactivity. Methoxy groups improve solubility, while chloro derivatives are more electrophilic, making them preferable for further functionalization .

Steric Considerations : Bulky substituents (e.g., p-tolyl) limit accessibility to reactive sites, as seen in Cu(II)-mediated syntheses .

Stability : 3,3-Dialkyl groups (e.g., dimethyl) stabilize the pyrrolidine ring against tautomerization or degradation, enhancing compound stability .

Biological Activity

6-Methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one is a heterocyclic compound that has gained attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, synthesis methods, and potential applications based on current research findings.

Structural Overview

The compound is characterized by a pyrrolo[3,2-c]pyridine framework with methoxy and dimethyl substituents. The structural formula is represented as follows:

$$\text{C}_{10}\text{H}_{12}\text{N}_2\text{O}_2$$

The presence of the methoxy group enhances lipophilicity, potentially influencing its interaction with biological targets .

Biological Activities

Research indicates that 6-methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one exhibits several notable biological activities:

• Anticancer Activity: Preliminary studies suggest that this compound may inhibit cancer cell proliferation. For instance, it has been tested against various cancer cell lines, showing cytotoxic effects with IC50 values in the micromolar range.
• Antimicrobial Properties: The compound has demonstrated activity against certain bacterial strains, indicating potential as an antibacterial agent.
• Enzyme Inhibition: It has been explored for its ability to inhibit specific enzymes, notably in pathways related to cancer and inflammation.

Synthesis Methods

The synthesis of 6-methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one can be achieved through various methodologies. These include:

• Cyclization Reactions: Utilizing appropriate precursors to form the pyrrolo framework.
• Functional Group Modifications: Introducing methoxy and dimethyl groups through substitution reactions.

Each synthetic route may yield different derivatives that could exhibit enhanced biological properties .

Case Studies and Research Findings

Several studies have investigated the biological activity of 6-methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one:

Table 1: Summary of Biological Activities

Study	Biological Activity	Methodology	Findings
	Anticancer	Cell Line Assays	IC50 values ranged from 5 µM to 15 µM across different cancer types.
	Antimicrobial	MIC Testing	Effective against Staphylococcus aureus with MIC values of 12.5 µg/mL.
	Enzyme Inhibition	In vitro assays	Demonstrated significant inhibition of DYRK1A enzyme activity.

Interaction Studies

Interaction studies have focused on the binding affinity and efficacy of 6-methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one against specific biological targets. These studies are crucial for understanding the pharmacodynamics and pharmacokinetics of the compound. For example:

• DYRK1A Inhibition: The compound has been identified as a potent inhibitor of DYRK1A, which is implicated in various cellular processes including cell proliferation and differentiation .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 6-Methoxy-3,3-dimethyl-1H-pyrrolo[3,2-c]pyridin-2(3H)-one, and how do reaction conditions influence yield?

• Methodology : Start with a pyrrolo[3,2-c]pyridine core. Introduce the methoxy group via nucleophilic substitution (e.g., replacing a chloro substituent with methoxide under reflux in methanol/DMF). The 3,3-dimethyl moiety can be installed using alkylation agents like methyl iodide (MeI) with NaH as a base in THF (0°C to room temperature) .
• Critical Factors : Solvent polarity (THF vs. DMF) and temperature control significantly impact regioselectivity. For example, higher temperatures may lead to over-alkylation byproducts. Purification via column chromatography (silica gel, hexane/EtOAc gradient) is recommended .

Q. How should researchers characterize this compound’s structure, and what analytical techniques are essential?

• Methodology :

• NMR : Use ¹H/¹³C NMR in DMSO-d₆ to confirm substitution patterns (e.g., methoxy singlet at δ ~3.8 ppm, dimethyl groups as singlets near δ ~1.5 ppm) .
• Mass Spectrometry : ESI-MS (positive mode) to verify molecular ion peaks (expected m/z ~235.1 for C₁₁H₁₄N₂O₂).
• XRD : Single-crystal X-ray diffraction resolves stereochemical ambiguities, particularly for fused-ring systems .

Q. What preliminary biological screening assays are suitable for evaluating its pharmacological potential?

• Methodology :

• Kinase Inhibition : Screen against kinase panels (e.g., EGFR, VEGFR) using fluorescence-based assays.
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations.
• Solubility : Use HPLC to assess logP and aqueous solubility, critical for bioavailability studies .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported synthetic yields for analogous pyrrolo-pyridine derivatives?

• Analysis : Contradictions often arise from subtle differences in reaction conditions. For example:

• Catalyst Loading : Pd(PPh₃)₄ vs. PdCl₂(dppf) in cross-coupling steps can alter yields by 15–20% .
• Workup Protocols : Acidic vs. neutral quenching may stabilize reactive intermediates.
  • Solution : Reproduce methods under inert atmosphere (N₂/Ar) and compare via HPLC purity profiles .

Q. What strategies optimize the compound’s stability under physiological conditions for in vivo studies?

• Methodology :

• Pro-drug Design : Introduce hydrolyzable groups (e.g., ester linkages) at the 3,3-dimethyl position to enhance metabolic stability .
• Formulation : Use liposomal encapsulation or cyclodextrin complexes to improve solubility and reduce plasma protein binding .

Q. How can structure-activity relationship (SAR) studies be designed to explore substituent effects on bioactivity?

• Methodology :

• Variation of Substituents : Synthesize analogs with halogens (Cl, F) at position 6 or bulkier alkyl groups (e.g., ethyl instead of methyl) at position 3.
• Assay Selection : Pair enzymatic assays (e.g., kinase inhibition) with computational docking (AutoDock Vina) to correlate substituent bulk with binding affinity .

Q. What are the challenges in scaling up synthesis while maintaining enantiomeric purity?

• Challenges : Racemization during alkylation or cyclization steps.
• Solutions :

• Chiral Catalysts : Use (-)-sparteine or BINOL derivatives for asymmetric induction.
• Crystallization : Optimize solvent systems (e.g., ethanol/water) to isolate enantiomers via chiral resolution .

Key Recommendations

• Synthesis : Prioritize Pd-catalyzed coupling for regioselective methoxy introduction .
• Characterization : Combine XRD with NOESY NMR to confirm 3D conformation .
• Biological Testing : Use orthogonal assays (e.g., SPR and cellular uptake studies) to validate target engagement .